Cas no 65150-41-6 (2,4(1H,3H)-Pyrimidinedione,6-chloro-1,3-diethyl-)

2,4(1H,3H)-Pyrimidinedione,6-chloro-1,3-diethyl- structure
65150-41-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-chloro-1,3-diethyl-
CAS No:65150-41-6
MF:C8H11ClN2O2
MW:202.638140916824
CID:523695
PubChem ID:251408
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-chloro-1,3-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,6-chloro-1,3-diethyl-
    • 6-chloro-1,3-diethylpyrimidine-2,4-dione
    • 1,3-diethyl-6-chlorouracil
    • 4-Chlor-1,3-diethyl-uracil
    • 6-chloro-1,3-diethyl-1H-pyrimidine-2,4-dione
    • 6-chloro-1,3-diethylpyrimidine-2,4(1h,3h)-dione
    • 6-Chloro-1,3-diethyluracil
    • 6-chloro-1-ethylpyrimidine-2,4(1H,3H)-dione
    • AC1L5JSA
    • AC1Q6F18
    • AG-K-82292
    • AR-1H1180
    • CTK5C2261
    • NSC71770
    • Inchi: 1S/C8H11ClN2O2/c1-3-10-6(9)5-7(12)11(4-2)8(10)13/h5H,3-4H2,1-2H3
    • InChI Key: MMNMIPHGPHAALZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(N(CC)C(N1CC)=O)=O

Computed Properties

  • Exact Mass: 202.05103
  • Monoisotopic Mass: 202.050905
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6
  • XLogP3: 1

Experimental Properties

  • Density: 1.31
  • Boiling Point: 260.9°Cat760mmHg
  • Flash Point: 111.6°C
  • Refractive Index: 1.554
  • PSA: 40.62
  • LogP: 0.70320

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